Cas no 868973-28-8 (N-5-({(3-acetamidophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-methoxybenzamide)

• Product Name: N-5-({(3-acetamidophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-methoxybenzamide
• CAS No: 868973-28-8
• MF: C₂₀H₁₉N₅O₄S₂
• MW: 457.52596116066
• CID: 5964266
• PubChem ID: 18561087
• Update Time: 2025-07-09

N-5-({(3-acetamidophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-5-({(3-acetamidophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-methoxybenzamide
• N-[5-[2-(3-acetamidoanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-2-methoxybenzamide
• Benzamide, N-[5-[[2-[[3-(acetylamino)phenyl]amino]-2-oxoethyl]thio]-1,3,4-thiadiazol-2-yl]-2-methoxy-
• F1838-0342
• N-(5-((2-((3-acetamidophenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-2-methoxybenzamide
• N-[5-({[(3-acetamidophenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-2-methoxybenzamide
• 868973-28-8
• AKOS024613031

• Inchi： 1S/C20H19N5O4S2/c1-12(26)21-13-6-5-7-14(10-13)22-17(27)11-30-20-25-24-19(31-20)23-18(28)15-8-3-4-9-16(15)29-2/h3-10H,11H2,1-2H3,(H,21,26)(H,22,27)(H,23,24,28)
• InChI Key： SKQDOCLKUPTALX-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC(NC2=CC=CC(NC(C)=O)=C2)=O)S1)(=O)C1=CC=CC=C1OC

Computed Properties

• Exact Mass: 457.08784645g/mol
• Monoisotopic Mass: 457.08784645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 176Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• pka: 7.72±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on N-5-({(3-acetamidophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-methoxybenzamide

N-Acetyl Cysteine: A Comprehensive Overview

N-Acetyl Cysteine (NAC) is a derivative of the amino acid cysteine, which plays a crucial role in the synthesis of glutathione, a key antioxidant in the human body. With the CAS number 868973-28-8, NAC has gained significant attention in recent years due to its versatile applications in medicine, nutrition, and skincare. This compound is widely recognized for its ability to enhance cellular defense mechanisms and mitigate oxidative stress, making it a valuable supplement in various health and wellness regimens.

Recent studies have highlighted the potential of NAC in combating oxidative stress-related conditions such as chronic inflammation, neurodegenerative diseases, and even certain types of cancer. For instance, a 2023 clinical trial published in the Journal of Clinical Oncology demonstrated that NAC supplementation could significantly reduce chemotherapy-induced oxidative damage in cancer patients. This finding underscores the importance of NAC in modern therapeutic strategies.

In addition to its therapeutic applications, NAC has also found its way into cosmetic products due to its ability to protect skin cells from environmental stressors. The compound's role in glutathione synthesis makes it an effective ingredient in anti-aging formulations. According to a 2023 study by the International Journal of Cosmetic Science, NAC-based skincare products showed improved skin elasticity and reduced signs of photoaging after six months of consistent use.

The synthesis of NAC involves a multi-step process that begins with the acetylation of cysteine. This process ensures the stability and bioavailability of the compound, making it suitable for oral and topical administration. Recent advancements in chemical engineering have optimized this synthesis pathway, leading to higher yields and purer products.

Furthermore, NAC has been explored as a potential adjuvant in vaccine development. A 2023 research paper published in Nature Immunology suggested that NAC could enhance immune responses by modulating intracellular redox states. This opens new avenues for its use in immunotherapy and preventive medicine.

In conclusion, N-Acetyl Cysteine (NAC) with CAS number 868973-28-8 stands out as a multifaceted compound with applications across healthcare, cosmetics, and biotechnology. Its role as an antioxidant precursor and its ability to mitigate oxidative stress make it an invaluable tool in addressing various health challenges. As ongoing research continues to uncover new benefits and mechanisms of action for NAC, its significance in both clinical and consumer markets is expected to grow further.